Acid red 414

Specification

• CAS No.: 152287-09-7
• Molecular Formula: C11H20
• Molecular Weight: 0

Introduction

Applications and Performance

Primary Applications

Acid Red 414 is primarily utilized in the textile industry for:

• Polyamide fiber dyeing

• Polyamide printing processes

The dye's specific molecular structure makes it particularly suitable for nylon and other polyamide fibers, where it forms ionic bonds with the fiber's amino groups in acidic conditions. Like other acid dyes, it is expected to be applicable to protein/animal fibers such as:

• Wool

• Silk

• Mohair

• Angora

• Alpaca

Performance Characteristics

The performance of a dye is primarily measured through its fastness properties, which indicate its resistance to various conditions. The available data on Acid Red 414's performance on polyamide substrates is summarized in the following table:

Fastness Property	Rating	Scale Interpretation
Light Fastness	6-7	Very good to excellent (on a scale of 1-8)
Soaping	5	Good (on a scale of 1-5)
Fading	4-5	Good to very good
Stain	-	Not specified
Perspiration Fastness	-	Not specified
Oxygen bleaching	-	Not specified
Fastness to seawater	-	Not specified

Table 1: Fastness properties of Acid Red 414 on polyamide substrates

These ratings indicate that Acid Red 414 offers excellent light fastness, making it suitable for applications where exposure to light is a concern. Its good soaping fastness suggests reliable resistance to washing procedures, an essential quality for textile dyes.

Manufacturing and Supply Chain

Market Analysis and Economic Significance

Global Market Positioning

The global market for Acid Red 414 is tracked as part of broader chemical consumption analytics. Market research indicates consistent monitoring of consumption patterns across more than 200 countries with historical data from 1997-2019 and forecasts extending to 2027 and beyond.

The dye's market is segmented across multiple parameters, including:

• Geographic distribution

• Application sectors

• End-user industries

• Consumption patterns

• Competitive positioning

Application Process and Technical Considerations

Dyeing Mechanism

As an acid dye, Acid Red 414 follows characteristic application principles for this dye class. The dyeing process typically involves:

• Dissolution of the dye in water

• Adjustment of pH with acids (commonly acetic or sulfuric acid)

• Introduction of the fiber substrate

• Heating to promote dye-fiber interaction

• Rinse and post-treatment processes

The dye molecules bond to the fiber through ionic interactions between the dye's anionic groups and the protonated amino groups in the fiber, which occur under acidic conditions. This mechanism provides the basis for the selective affinity of Acid Red 414 for polyamide and protein fibers.

Technical Requirements

For optimal application of Acid Red 414, several technical parameters must be controlled:

• pH control - acidic conditions are required to protonate the fiber's amino groups

• Temperature management - affects dye penetration and fixation

• Auxiliary chemicals - may include leveling agents, sequestrants, and retarders

• Process duration - influences color depth and uniformity

These parameters must be carefully managed to achieve desired color outcomes and fastness properties.

Comparative Analysis With Related Acid Dyes

Within the broader spectrum of acid dyes, Acid Red 414 represents one of many red colorants available for polyamide applications. Other acid red dyes used in similar applications include:

• Acid Red 182 (Hinacid Red BRS)

• Acid Red 183 (Hinacid Red GRE)

• Acid Red 186 (Hinacid Pink BN)

• Acid Red 357 (Hinacid Scarlet ML)

• Acid Red 362 (Hinacid Red MBR)

• Acid Red 405 (Hinacid Bordeaux S-B)

Each of these alternatives offers different shade characteristics, fastness properties, and application suitabilities, allowing textile manufacturers to select the most appropriate dye for specific requirements.